Cas no 73067-87-5 (Pentanediamide,N,N'-bis[3-(dimethylamino)propyl]-2-[(1-oxododecyl)amino]-, (S)- (9CI))
73067-87-5 structure
Product Name:Pentanediamide,N,N'-bis[3-(dimethylamino)propyl]-2-[(1-oxododecyl)amino]-, (S)- (9CI)
CAS No:73067-87-5
MF:C27H55N5O3
MW:497.757307291031
CID:571268
PubChem ID:21149560
Update Time:2025-04-19
Pentanediamide,N,N'-bis[3-(dimethylamino)propyl]-2-[(1-oxododecyl)amino]-, (S)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Pentanediamide,N,N'-bis[3-(dimethylamino)propyl]-2-[(1-oxododecyl)amino]-, (S)- (9CI)
- (2S)-N,N'-bis[3-(dimethylamino)propyl]-2-(dodecanoylamino)pentanediamide
- (S)-N,N'-bis[3-(dimethylamino)propyl]-2-[(1-oxododecyl)amino]glutaramide
- (S)-N,N'-Bis(3-(dimethylamino)propyl)-2-((1-oxododecyl)amino)glutaramide
- N~1~,N~5~-bis[3-(dimethylamino)propyl]-N~2~-dodecanoylglutamamide
- EINECS 277-269-8
- DTXSID90993831
- NS00059212
- 73067-87-5
- N~1~,N~5~-Bis[3-(dimethylamino)propyl]-2-[(1-hydroxydodecylidene)amino]pentanediimidic acid
-
- Inchi: 1S/C27H55N5O3/c1-6-7-8-9-10-11-12-13-14-17-26(34)30-24(27(35)29-21-16-23-32(4)5)18-19-25(33)28-20-15-22-31(2)3/h24H,6-23H2,1-5H3,(H,28,33)(H,29,35)(H,30,34)/t24-/m0/s1
- InChI Key: ZXLBXQMOLJCJSN-DEOSSOPVSA-N
- SMILES: O=C(CCCCCCCCCCC)N[C@H](C(NCCCN(C)C)=O)CCC(NCCCN(C)C)=O
Computed Properties
- Exact Mass: 497.43085
- Monoisotopic Mass: 497.43049063g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 23
- Complexity: 555
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 93.8Ų
Experimental Properties
- PSA: 93.78
Pentanediamide,N,N'-bis[3-(dimethylamino)propyl]-2-[(1-oxododecyl)amino]-, (S)- (9CI) Related Literature
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
73067-87-5 (Pentanediamide,N,N'-bis[3-(dimethylamino)propyl]-2-[(1-oxododecyl)amino]-, (S)- (9CI)) Related Products
- 60675-77-6(Big Gastrin I Human)
- 16395-58-7(N-Acetyl-L-prolinamide)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk